1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one

• IUPAC Name: 1-ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C13H21N3O2/c1-2-16-9-8-14-11(12(16)17)15-10-13(18)6-4-3-5-7-13/h8-9,18H,2-7,10H2,1H3,(H,14,15)
• InChI Key: XGFFFNFVLLGFRD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C(C1=O)NCC2(CCCCC2)O
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one, also known as EHMTP, is a chemical compound that has been widely studied for its potential applications in scientific research. EHMTP is a pyrazinone derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of laboratory experiments. In

Scientific Research Applications

1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and biochemistry. One of the primary areas of research has been the investigation of 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one's effects on the central nervous system, particularly its potential as a neuroprotective agent. Additionally, 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for use in the treatment of pain and inflammation.

Mechanism of Action

The exact mechanism of action of 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one is not fully understood, but it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neuronal activity. 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to increase GABAergic transmission, leading to a reduction in excitatory neurotransmitter release and an overall decrease in neuronal activity. Additionally, 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress, and the inhibition of inflammatory pathways. Additionally, 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to improve cognitive function and memory in animal models, suggesting its potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one in laboratory experiments is its high purity and yield, which makes it a reliable and consistent compound for use in research. Additionally, 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one has been shown to have a range of effects on the central nervous system, making it a versatile compound for use in a variety of research fields. However, one of the limitations of using 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one is its relatively high cost, which may limit its accessibility for some researchers.

Future Directions

There are numerous future directions for research on 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one, including further investigation of its potential as a neuroprotective agent, its effects on cognitive function, and its potential therapeutic applications in the treatment of pain and inflammation. Additionally, there is a need for further research on the mechanism of action of 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one, which may help to elucidate its effects on the central nervous system and inform future research directions. Overall, 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one is a promising compound for use in scientific research, with a range of potential applications and future directions for investigation.

Synthesis Methods

The synthesis of 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one involves the reaction of 1-hydroxycyclohexylmethylamine with ethyl 2-chloro-3-oxobutanoate, followed by the addition of hydrazine hydrate and subsequent cyclization. This method has been shown to yield 1-Ethyl-3-[(1-hydroxycyclohexyl)methylamino]pyrazin-2-one with high purity and yield, making it a reliable method for the production of this compound.